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Compound of Interest

Compound Name: C2 Ceramide-1-phosphate

Cat. No.: B1140355

Essential Safety and Handling Guide for C2
Ceramide-1-phosphate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling C2 Ceramide-1-phosphate. Adherence to these
protocols is essential for ensuring laboratory safety and procedural accuracy.

Physicochemical and Hazard Information

C2 Ceramide-1-phosphate should be handled as a potentially hazardous substance, as its
toxicological properties have not been fully investigated.[1] The following tables summarize its
key characteristics and safety precautions.

Table 1: Physicochemical Properties of C2 Ceramide-1-phosphate

Property Value

Molecular Formula C20H40NO6P
Molecular Weight 421.51 g/mol
Appearance Crystalline solid[2]
Storage Temperature -20°C[2][3]
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Table 2: Hazard Identification and Precautionary Measures

Hazard Statement

Precautionary Statement

The toxicological properties have not been fully

investigated.[1]

Avoid breathing dust, fume, gas, mist, vapors, or

spray. Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this

product. Assume it is potentially hazardous.[1]

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the primary defense against potential exposure. The

following PPE is mandatory when handling C2 Ceramide-1-phosphate:

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Eye Protection

Chemical safety glasses with

side shields or goggles.

Protects eyes from splashes of
microorganisms or other

hazardous materials.

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile, neoprene).

[1]

Prevents skin contact with the
chemical. Gloves must be
inspected prior to use and

disposed of if contaminated.[4]

[5]

Skin and Body Protection

Laboratory coat. A chemical-
resistant apron is
recommended for larger

guantities.[1]

Prevents contamination of

personal clothing.[5]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate particulate

filter.

Recommended when working
with the powdered form for
extended periods or in poorly

ventilated areas.[1]
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Operational and Disposal Plans

Proper handling, storage, and disposal are critical for maintaining the integrity of C2 Ceramide-
1-phosphate and ensuring a safe laboratory environment.

Handling and Storage

e Ventilation: Handle in a well-ventilated place.[4]
o Hygiene: Practice good industrial hygiene and safety. Wash hands after handling.[1][4]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Avoid
storage with strong oxidizing agents.[1] For long-term stability, store at -20°C.[2][3]

Disposal Plan

Proper disposal of C2 Ceramide-1-phosphate and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Unused Product: Dispose of unused C2 Ceramide-1-phosphate as hazardous waste.
Contact your institution's environmental health and safety (EHS) office for specific guidelines.
[1] The material can be disposed of by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[4]

o Contaminated Materials: Any materials that have come into contact with C2 Ceramide-1-
phosphate, such as pipette tips, gloves, and empty containers, should be considered
contaminated and disposed of as hazardous waste.[1]

o Environmental Precautions: Do not let the chemical enter drains, and avoid discharge into
the environment.[4]

Experimental Protocols and Signaling Pathways
Experimental Workflow: Safe Handling and Disposal

The following diagram outlines the standard procedure for safely handling and disposing of C2
Ceramide-1-phosphate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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